Cas no 1427431-00-2 (7-Fluoro-1H-indazole-5-carboxylic acid methyl ester)

• Product Name: 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester
• CAS No: 1427431-00-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 3165062
• PubChem ID: 118989161
• Update Time: 2025-08-03

7-Fluoro-1H-indazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Not available
• 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester
• SB16239
• Methyl7-fluoro-1H-indazole-5-carboxylate
• EN300-6512877
• F88790
• 1427431-00-2
• Methyl 7-fluoro-1H-indazole-5-carboxylate
• CHC43100

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)5-2-6-4-11-12-8(6)7(10)3-5/h2-4H,1H3,(H,11,12)
• InChI Key： BIQFUHLSENRKMP-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC2C=NNC=21

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Additional information on 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester

7-Fluoro-1H-indazole-5-carboxylic acid methyl ester (CAS No. 1427431-00-2): A Key Intermediate in Modern Pharmaceutical Research

The compound 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester, identified by the CAS number 1427431-00-2, represents a significant intermediate in the realm of pharmaceutical chemistry. Its unique structural features, encompassing a fluoro-substituted indazole core, make it a valuable building block for the synthesis of various biologically active molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging role in contemporary medicinal chemistry, particularly in the development of novel therapeutic agents.

The indazole scaffold is a prominent heterocyclic system widely recognized for its pharmacological significance. It is present in numerous pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The introduction of a fluorine atom at the 7-position of the indazole ring, as seen in this compound, is known to modulate its electronic and steric properties. This modification can enhance metabolic stability, improve binding affinity to biological targets, and influence overall pharmacokinetic profiles. The ester functionality at the 5-position further extends the compound's utility as a versatile precursor for further derivatization.

In recent years, there has been a growing interest in fluorinated indazole derivatives due to their demonstrated efficacy in various disease models. For instance, studies have highlighted the potential of fluoro-substituted indazoles as kinase inhibitors and as modulators of ion channels. The methyl ester group in 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester provides a convenient handle for chemical transformations, allowing for facile hydrolysis to the corresponding carboxylic acid or further functionalization via nucleophilic substitution reactions. These attributes make it an indispensable reagent in synthetic organic chemistry.

The synthesis of 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester typically involves multi-step procedures that begin with the preparation of the indazole core. Common synthetic routes include cyclization reactions of appropriately substituted precursors followed by fluorination steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms with high selectivity. The final step often involves esterification to yield the desired product.

The importance of this compound is underscored by its application in several high-profile research projects aimed at developing new therapeutic interventions. For example, researchers have utilized derivatives of this compound to explore novel mechanisms of action for treating neurological disorders. The fluoro-substituent plays a crucial role in enhancing the interaction with specific biological targets, thereby improving therapeutic efficacy. Additionally, computational studies have indicated that fluorinated indazoles exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, making them attractive candidates for clinical development.

The versatility of 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester extends beyond its role as a synthetic intermediate. It has been employed in library synthesis efforts aimed at identifying lead compounds for drug discovery programs. High-throughput screening campaigns have utilized such libraries to identify molecules with promising biological activity against various disease targets. The structural motif present in this compound has proven particularly useful in designing molecules that interact with complex biological pathways.

Ongoing research continues to uncover new applications for this compound and its derivatives. Innovations in synthetic methodologies are enabling more efficient and scalable production processes, which is crucial for industrial applications. Furthermore, advancements in spectroscopic techniques are providing deeper insights into the structure-property relationships governing the behavior of these compounds. Such knowledge is essential for optimizing their use in pharmaceutical development.

In conclusion, 7-Fluoro-1H-indazole-5-carboxylic acid methyl ester (CAS No. 1427431-00-2) stands as a testament to the importance of heterocyclic compounds in modern drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists striving to develop innovative therapeutic agents. As research progresses, it is likely that this compound will continue to play a pivotal role in shaping the future of pharmaceutical innovation.